Cas no 1805021-76-4 (Ethyl 3-bromo-5-cyanopyridine-2-acetate)
Ethyl 3-bromo-5-cyanopyridine-2-acetate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 3-bromo-5-cyanopyridine-2-acetate
-
- Inchi: 1S/C10H9BrN2O2/c1-2-15-10(14)4-9-8(11)3-7(5-12)6-13-9/h3,6H,2,4H2,1H3
- InChI Key: FFUYXEGCHQTSPB-UHFFFAOYSA-N
- SMILES: BrC1=CC(C#N)=CN=C1CC(=O)OCC
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 274
- XLogP3: 1.5
- Topological Polar Surface Area: 63
Ethyl 3-bromo-5-cyanopyridine-2-acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029013562-250mg |
Ethyl 3-bromo-5-cyanopyridine-2-acetate |
1805021-76-4 | 95% | 250mg |
$1,048.60 | 2022-04-01 | |
| Alichem | A029013562-1g |
Ethyl 3-bromo-5-cyanopyridine-2-acetate |
1805021-76-4 | 95% | 1g |
$3,155.55 | 2022-04-01 |
Ethyl 3-bromo-5-cyanopyridine-2-acetate Related Literature
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
Additional information on Ethyl 3-bromo-5-cyanopyridine-2-acetate
Ethyl 3-bromo-5-cyanopyridine-2-acetate (CAS No. 1805021-76-4): An Overview of Its Synthesis, Properties, and Applications in Pharmaceutical Research
Ethyl 3-bromo-5-cyanopyridine-2-acetate (CAS No. 1805021-76-4) is a versatile compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential applications. This compound belongs to the class of pyridine derivatives and is characterized by the presence of a bromo, cyano, and ester functional groups. These features make it a valuable intermediate in the synthesis of various bioactive molecules and drug candidates.
The synthesis of ethyl 3-bromo-5-cyanopyridine-2-acetate typically involves a multi-step process. One common approach starts with the bromination of 5-cyanopyridine-2-carboxylic acid, followed by esterification to form the ethyl ester. The bromination step is crucial as it introduces the reactive bromo group, which can be further functionalized in subsequent reactions. The cyano group, on the other hand, provides a versatile handle for various chemical transformations, such as reduction to an amine or hydrolysis to a carboxylic acid.
Recent studies have highlighted the importance of ethyl 3-bromo-5-cyanopyridine-2-acetate in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound serves as a key intermediate in the synthesis of potent inhibitors of specific kinases, which are implicated in various diseases such as cancer and inflammatory disorders. The bromo and cyano functionalities play critical roles in modulating the biological activity and selectivity of these inhibitors.
In addition to its role in kinase inhibitor development, ethyl 3-bromo-5-cyanopyridine-2-acetate has also been explored for its potential in other therapeutic areas. A recent publication in Bioorganic & Medicinal Chemistry Letters reported the use of this compound as a building block in the synthesis of G protein-coupled receptor (GPCR) modulators. GPCRs are a large family of membrane receptors that are involved in numerous physiological processes and are important targets for drug discovery.
The physical and chemical properties of ethyl 3-bromo-5-cyanopyridine-2-acetate have been extensively studied. It is a solid at room temperature with a melting point ranging from 70 to 75°C. The compound is soluble in common organic solvents such as dichloromethane, ethanol, and dimethylformamide (DMF), making it suitable for various synthetic transformations. Its stability under different reaction conditions has also been evaluated, showing that it can withstand moderate temperatures and mild acidic or basic environments without significant degradation.
Safety considerations are an essential aspect when handling any chemical compound. While ethyl 3-bromo-5-cyanopyridine-2-acetate is not classified as a hazardous material under current regulations, it is important to follow standard laboratory safety protocols when working with this compound. Proper personal protective equipment (PPE) such as gloves, goggles, and lab coats should be worn to minimize exposure risks.
In conclusion, ethyl 3-bromo-5-cyanopyridine-2-acetate (CAS No. 1805021-76-4) is a valuable intermediate with broad applications in pharmaceutical research. Its unique chemical structure and functional groups make it an attractive starting material for the synthesis of bioactive molecules with potential therapeutic benefits. Ongoing research continues to uncover new uses for this compound, further solidifying its importance in the field of medicinal chemistry.
1805021-76-4 (Ethyl 3-bromo-5-cyanopyridine-2-acetate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)